Cas no 877954-24-0 (6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide)

• Product Name: 6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide
• CAS No: 877954-24-0
• MF: C₁₆H₁₅ClN₄O₂S
• MW: 362.833900690079
• CID: 6085755
• PubChem ID: 16285497
• Update Time: 2025-05-21

6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Z45488285
• 877954-24-0
• AKOS034369135
• EN300-26601346
• 6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide

• Inchi： 1S/C16H15ClN4O2S/c1-12(20-24(22,23)15-6-7-16(17)19-10-15)13-2-4-14(5-3-13)21-9-8-18-11-21/h2-12,20H,1H3
• InChI Key： XSHUXFZZKVPZAB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)S(NC(C)C1C=CC(=CC=1)N1C=NC=C1)(=O)=O

Computed Properties

• Exact Mass: 362.0604246g/mol
• Monoisotopic Mass: 362.0604246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 85.3Ų

Additional information on 6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide

Introduction to 6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide (CAS No. 877954-24-0)

6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide (CAS No. 877954-24-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the sulfonamide class of drugs, which are known for their broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide is characterized by a pyridine ring substituted with a chloro group at the 6-position and a sulfonamide group at the 3-position. The sulfonamide group is further substituted with an imidazole-containing phenyl ring, which imparts unique pharmacological properties to the molecule. This complex structure suggests that the compound may interact with multiple biological targets, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In vitro and in vivo studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable addition to the arsenal of anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide has also shown promise in cancer research. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are frequently dysregulated in cancer cells. These findings suggest that 6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide could be developed as a novel anticancer agent.

The pharmacokinetic properties of 6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide have also been extensively studied. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential use as an oral medication. Additionally, the compound has demonstrated low toxicity in preclinical models, further supporting its safety profile.

The structural features of 6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide have been analyzed using various spectroscopic techniques, including NMR and X-ray crystallography. These studies have provided detailed insights into the conformational flexibility and molecular interactions of the compound, which are essential for understanding its biological activity. The imidazole moiety, in particular, has been identified as a key functional group that contributes to the compound's binding affinity to specific protein targets.

In terms of synthetic chemistry, several methods have been developed for the preparation of 6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide. These methods typically involve multistep reactions starting from readily available starting materials such as pyridine derivatives and imidazole-containing compounds. The synthetic routes have been optimized to achieve high yields and purity, making it feasible for large-scale production.

The potential applications of 6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide extend beyond traditional medicinal chemistry. For instance, it has been explored as a lead compound for the development of new materials with unique properties. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry and materials science. Additionally, the compound's photophysical properties make it an interesting candidate for applications in photodynamic therapy (PDT), where it can be used to generate reactive oxygen species (ROS) upon light activation.

In conclusion, 6-chloro-N-{1-[4-(1H-imidazol-1-yl)phenyl]ethyl}pyridine-3-sulfonamide (CAS No. 877954-24-0) is a multifaceted compound with significant potential in various fields of research and development. Its unique molecular structure and diverse biological activities make it an attractive target for further investigation and optimization. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments and materials science.